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Compound of Interest

Compound Name: 1-Bromo-4-phenylbutane

Cat. No.: B079780 Get Quote

An In-depth Technical Guide to 1-Bromo-4-
phenylbutane
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-4-phenylbutane is a halogenated organic compound with the chemical formula

C₁₀H₁₃Br.[1][2] It is a key intermediate in the synthesis of various pharmaceutical compounds

and other specialty chemicals.[2][3] This document provides a comprehensive overview of its

physical and chemical properties, synthesis, and reactivity, tailored for a technical audience.

Physical and Chemical Properties
1-Bromo-4-phenylbutane is a colorless to pale yellow liquid with a characteristic sweet odor.

[1] It is sparingly soluble in water but miscible with common organic solvents like ethanol, ether,

and chloroform.[1][4]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of 1-Bromo-4-
phenylbutane.
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Property Value Source(s)

Molecular Formula C₁₀H₁₃Br [1][2][5]

Molecular Weight 213.11 g/mol [5][6][7]

Appearance Colorless to pale yellow liquid [1]

Odor Sweet [1]

Density 1.214 g/cm³ [4][6]

Boiling Point 131-133 °C at 12 mmHg [4][6]

Melting Point 52 °C [6]

Solubility Slightly soluble in water [1][4][6]

Refractive Index 1.5380 - 1.5420 [6]

Spectroscopic Data Information

¹³C NMR Spectral data available

IR Spectral data available

Mass Spectrometry Spectral data available

Experimental Protocols
Synthesis of 1-Bromo-4-phenylbutane from 4-
Phenylbutanol
A common method for the synthesis of 1-Bromo-4-phenylbutane is the reaction of 4-

phenylbutanol with hydrobromic acid.

Materials:

4-phenylbutanol (10 g)

Hydrobromic acid (44 g)
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POM-C₃N₄ catalyst (2 g)

Dichloromethane

Saturated sodium carbonate solution

Anhydrous sodium sulfate

Procedure:

To a 250 ml three-necked flask, add 10 g of 4-phenylbutanol and 44 g of hydrobromic acid.

Add 2 g of POM-C₃N₄ catalyst to the mixture. The system should appear as a light yellow

suspension.

Mechanically stir the mixture and protect it from light. Heat the reaction to reflux for 12 hours.

After the reaction, the system will be a yellow, viscous mixture. Cool it to room temperature.

Adjust the pH of the system to 7 with a saturated sodium carbonate solution and stir for 30

minutes.

Separate the organic phase and extract the aqueous layer with dichloromethane until the

aqueous layer is colorless.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Evaporate the dichloromethane to yield the pale yellow product, 1-bromo-4-phenylbutane.

[2]

Chemical Reactivity and Signaling Pathways
1-Bromo-4-phenylbutane is a versatile reagent in organic synthesis, primarily due to the

reactivity of the carbon-bromine bond. The bromine atom is a good leaving group, making the

compound susceptible to nucleophilic substitution reactions. It can also be used to form

organometallic reagents, such as Grignard reagents.

Nucleophilic Substitution
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1-Bromo-4-phenylbutane readily undergoes Sₙ2 reactions with a variety of nucleophiles. This

allows for the introduction of diverse functional groups at the terminal position of the butyl

chain.

1-Bromo-4-phenylbutane
(C₆H₅(CH₂)₄Br)

Substituted Product
(C₆H₅(CH₂)₄Nu)

Sₙ2 Reaction

Bromide Ion
(Br⁻)

Nucleophile
(Nu⁻)

Click to download full resolution via product page

Caption: General scheme of a nucleophilic substitution reaction of 1-Bromo-4-phenylbutane.

Grignard Reaction
Reaction of 1-Bromo-4-phenylbutane with magnesium metal in an anhydrous ether solvent

yields the corresponding Grignard reagent, 4-phenylbutylmagnesium bromide. This

organometallic compound is a potent nucleophile and a strong base, widely used for forming

new carbon-carbon bonds.

1-Bromo-4-phenylbutane
(C₆H₅(CH₂)₄Br)

Anhydrous Ether 4-Phenylbutylmagnesium bromide
(C₆H₅(CH₂)₄MgBr)

Magnesium
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Caption: Formation of a Grignard reagent from 1-Bromo-4-phenylbutane.
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Safety and Handling
1-Bromo-4-phenylbutane is classified as an irritant, causing skin and eye irritation.[5][6] It

may also cause respiratory irritation.[5] Appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work

should be conducted in a well-ventilated fume hood.

Conclusion
1-Bromo-4-phenylbutane is a valuable building block in organic and medicinal chemistry. Its

well-defined physical and chemical properties, coupled with its versatile reactivity, make it an

important intermediate for the synthesis of a wide range of target molecules. Understanding its

properties, synthesis, and reactivity is crucial for its effective and safe utilization in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079780#1-bromo-4-phenylbutane-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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